2-(3-Nitrobenzoyl)pyridine
Overview
Description
2-(3-Nitrobenzoyl)pyridine is a chemical compound with the molecular formula C12H8N2O3 . It has a molecular weight of 228.21 . The compound is a beige solid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H8N2O3/c15-12(11-6-1-2-7-13-11)9-4-3-5-10(8-9)14(16)17/h1-8H . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.Physical and Chemical Properties Analysis
This compound is a beige solid . It has a molecular weight of 228.21 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
X-ray Crystallography and Molecular Design
- Crystal Structure Analysis : The structure of 3-(p-nitrobenzoyl)-2-oxooxazolo[3,2-a]pyridine, a compound related to 2-(3-Nitrobenzoyl)pyridine, was determined using powder diffraction techniques. This research highlights the application of nitrobenzoyl derivatives in understanding the molecular and crystal structure of heterocyclic compounds, which is crucial for the design of new materials and drugs (Rybakov et al., 2001).
Organic Synthesis and Catalysis
- Regioselective Synthesis : Studies have shown that electron-deficient pyridine N-oxides, when treated with 4-nitrobenzoyl chloride and cyclic thioether in the presence of triethylamine, lead to regioselective 2-functionalization. This process, applicable to other nitrogen-containing heterocycles, demonstrates the role of nitrobenzoyl compounds in facilitating selective organic transformations, crucial for synthesizing targeted molecular structures (Frei et al., 2018).
Material Science and Polymers
- Advanced Material Development : Nitrobenzoyl derivatives have been utilized in the synthesis of novel polyimides, showing significant potential in material science. These polyimides exhibit good solubility, thermal stability, and mechanical properties, making them suitable for high-performance applications. This research underscores the importance of nitrobenzoyl compounds in developing new materials with desirable properties for technological applications (Wang et al., 2006).
Sensing and Detection
- Chemical Sensing : A pyridine-ring containing twisttetraazaacene has been developed for high selectivity and sensitivity in detecting picric acid over other nitro compounds. This work exemplifies the application of nitrobenzoyl pyridine derivatives in chemical sensing, offering a pathway to develop sensitive and selective sensors for explosives and environmental pollutants (Yu et al., 2017).
Catalysis and Reaction Mechanisms
- Catalytic Properties and Reaction Mechanisms : Ruthenium(II) nitrosyl complexes with pyridine-functionalized N-heterocyclic carbenes have demonstrated catalytic activities in transfer hydrogenation of ketones. This research reveals the catalytic potential of nitrobenzoyl pyridine derivatives in organic reactions, contributing to the development of new catalysts for industrial and synthetic chemistry applications (Cheng et al., 2009).
Future Directions
While specific future directions for 2-(3-Nitrobenzoyl)pyridine are not mentioned in the search results, related compounds such as pyrido[2,3-d]pyrimidines have been studied for their potential in photochemotherapeutic activity . This suggests that this compound and related compounds could be explored further for their potential in medical applications.
Mechanism of Action
Target of Action
It’s known that similar compounds often interact with iron (fe) chelators, leading to fe depletion and the formation of redox-active fe complexes
Mode of Action
It’s suggested that the compound might interact with its targets, leading to changes in cellular processes . The compound’s aromatic substituents may play a role in its antiproliferative and redox activity . More research is required to elucidate the exact interactions and resulting changes.
Biochemical Pathways
They mediate hundreds of redox reactions, impacting virtually every metabolic pathway in the cell
Result of Action
It’s suggested that the compound exhibits selective antiproliferative effects . This suggests that it may have potential as an anticancer agent. More research is needed to describe the specific molecular and cellular effects of this compound’s action.
Properties
IUPAC Name |
(3-nitrophenyl)-pyridin-2-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O3/c15-12(11-6-1-2-7-13-11)9-4-3-5-10(8-9)14(16)17/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJRMONLCDVCAAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(=O)C2=CC(=CC=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>34.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24790783 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
27693-37-4 | |
Record name | (3-Nitrophenyl)-2-pyridinylmethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27693-37-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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